Cas no 137718-84-4 (3,4-Dibromo-2-fluoropyridine)

3,4-Dibromo-2-fluoropyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern, featuring bromine at the 3- and 4-positions and fluorine at the 2-position, enhances reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, facilitating the construction of complex heterocyclic frameworks. The electron-withdrawing effects of the halogens improve electrophilic substitution selectivity, making it a valuable intermediate for functionalization. High purity and stability under standard conditions ensure consistent performance in research and industrial applications. Its versatility in medicinal chemistry, particularly in the development of bioactive molecules, underscores its importance as a building block in organic synthesis.

3,4-Dibromo-2-fluoropyridine structure

Product Name:3,4-Dibromo-2-fluoropyridine

CAS No:137718-84-4

MF:C₅H₂Br₂FN

MW:254.882483005524

MDL:MFCD09037460

CID:91770

PubChem ID:15135082

Update Time:2025-06-08

3,4-Dibromo-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 3,4-Dibromo-2-fluoropyridine
- BS-2008
- DTXSID90568806
- 137718-84-4
- AKOS015991257
- Pyridine, 3,4-dibromo-2-fluoro-
- MFCD09037460
- SCHEMBL20836126
- MDL： MFCD09037460
- Inchi： 1S/C5H2Br2FN/c6-3-1-2-9-5(8)4(3)7/h1-2H
- InChI Key： RALUGCFMNLTFAK-UHFFFAOYSA-N
- SMILES： BrC1C(=NC=CC=1Br)F

Computed Properties

Exact Mass: 252.85400
Monoisotopic Mass: 252.85380g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.7
Topological Polar Surface Area: 12.9Å²

Experimental Properties

Color/Form: Light brown powder
Density: 2.137
Melting Point: 74-77℃
Boiling Point: 245.3°C at 760 mmHg
Flash Point: 102.1°C
Refractive Index: 1.58
Water Partition Coefficient: Slightly soluble in water.
PSA: 12.89000
LogP: 2.74570
Solubility: Not determined

3,4-Dibromo-2-fluoropyridine Security Information

Packing Group：III
Packing Group：III
HazardClass：6.1
PackingGroup：III

3,4-Dibromo-2-fluoropyridine Pricemore >>

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